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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991 Get Quote

Technical Guide: 3'-Chloroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3'-Chloroacetophenone, a

versatile chemical intermediate with significant applications in pharmaceutical and

agrochemical synthesis.

Core Chemical Identity
CAS Number: 99-02-5[1]

Molecular Formula: C₈H₇ClO[1]

Molecular Weight: 154.59 g/mol [1]

Synonyms: m-Chloroacetophenone, 1-(3-Chlorophenyl)ethanone[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3'-
Chloroacetophenone.
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Property Value Reference

Appearance Clear colorless to yellow liquid --INVALID-LINK--

Boiling Point 227-229 °C --INVALID-LINK--

Density 1.191 g/mL at 25 °C --INVALID-LINK--

Refractive Index n20/D 1.550 --INVALID-LINK--

Flash Point 221 °F --INVALID-LINK--

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

--INVALID-LINK--

Applications in Research and Development
3'-Chloroacetophenone is a valuable building block in organic synthesis, primarily utilized as

a key intermediate in the manufacturing of:

Pharmaceuticals: It is notably used in the synthesis of GABA-AT (gamma-aminobutyric acid

aminotransferase) inhibitors.[3][4] The chloro-substituted aromatic structure is an essential

feature for the biological activity of these inhibitors.[3]

Agrochemicals: The compound serves as a precursor for certain pesticides and herbicides.

[5]

Fine Chemicals: Its reactive nature makes it suitable for producing a variety of fine and

specialty chemicals.[5]

Biological Activity
The primary biological effect of 3'-Chloroacetophenone is as a potent irritant and

lachrymatory agent, causing irritation to the eyes, skin, and respiratory tract.[3][6] Its use in riot

control agents has been documented.[3] While its toxicological profile is not exhaustively

studied, caution is advised due to its irritant properties.[6]

Experimental Protocols
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Synthesis of 3'-Chloroacetophenone
Several methods for the synthesis of 3'-Chloroacetophenone have been reported. Below are

summaries of two common approaches.

1. Friedel-Crafts Acylation of Chlorobenzene:

This is a classical and widely used method for preparing aromatic ketones.

Reactants: Chlorobenzene and acetyl chloride (or acetic anhydride).

Catalyst: A Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

Procedure:

Anhydrous aluminum chloride is suspended in an excess of chlorobenzene, which serves

as both the solvent and the reactant.

Acetyl chloride is added dropwise to the cooled and stirred mixture.

The reaction is typically exothermic and requires cooling to control the temperature.

After the addition is complete, the mixture is stirred for a period to ensure the reaction

goes to completion.

The reaction is quenched by carefully pouring the mixture over ice and hydrochloric acid to

decompose the aluminum chloride complex.

The organic layer is separated, washed (e.g., with water, sodium bicarbonate solution, and

brine), dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed

by distillation.

The crude product is then purified by vacuum distillation.

2. Nickel-Catalyzed Cross-Coupling of an Organomanganese Reagent with Acetyl Chloride:

This method represents a more modern approach to the synthesis.

Reactants: 3-chlorophenylmanganese chloride and acetyl chloride.
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Catalyst: A nickel-based catalyst.

General Procedure Outline:

Preparation of the Grignard reagent (3-chlorophenylmagnesium bromide) from 3-

bromochlorobenzene and magnesium.

Transmetalation with a manganese salt (e.g., MnCl₂) to form the organomanganese

reagent.

Nickel-catalyzed coupling of the organomanganese reagent with acetyl chloride at low

temperature.

Aqueous workup and purification of the product, typically by column chromatography or

distillation.

Visualized Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of 3'-
Chloroacetophenone via the Friedel-Crafts acylation route.
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Generalized Synthesis Workflow of 3'-Chloroacetophenone
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Caption: A flowchart of the synthesis and purification process for 3'-Chloroacetophenone.
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Signaling Pathways
Based on publicly available scientific literature, there is no direct evidence to suggest that 3'-
Chloroacetophenone itself is a key signaling molecule or directly and specifically modulates a

particular signaling pathway in a well-characterized manner. Its primary relevance in the

context of cell signaling and drug development is as a chemical intermediate for the synthesis

of pharmacologically active compounds, such as GABA-AT inhibitors, which in turn modulate

specific signaling pathways.

Further research would be required to elucidate any direct interactions of 3'-
Chloroacetophenone with cellular signaling components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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